N2-(2,3-dihydro-1H-inden-5-yl)pyrimidine-2,4-diamine
Overview
Description
N2-(2,3-dihydro-1H-inden-5-yl)pyrimidine-2,4-diamine, also known as N2-indenylpyrimidine-2,4-diamine (IPD), is an organometallic compound used in a variety of scientific applications, including organic synthesis, catalysis, and biochemistry. IPD is a valuable synthetic compound due to its unique properties, which enable it to act as an effective catalyst for a variety of reactions. Furthermore, IPD has been studied extensively for its potential as a therapeutic agent, as it has been shown to possess a variety of biochemical and physiological effects.
Scientific Research Applications
IPD is a valuable synthetic compound due to its unique properties, which enable it to act as an effective catalyst for a variety of reactions. IPD has been used in a variety of scientific research applications, including organic synthesis, catalysis, and biochemistry. In organic synthesis, IPD has been used as a catalyst for the synthesis of various organic compounds, such as amines, alcohols, and ketones. In catalysis, IPD has been used to catalyze the formation of carbon-carbon bonds in a variety of reactions. In biochemistry, IPD has been used to study the structure and function of proteins, as well as to study the effects of drugs on living organisms.
Mechanism of Action
IPD has been studied extensively for its potential as a therapeutic agent, as it has been shown to possess a variety of biochemical and physiological effects. The mechanism of action of IPD is not fully understood, however, it is thought to involve the activation of certain enzymes in the body. Specifically, IPD is believed to activate the enzyme cyclooxygenase-2 (COX-2), which is involved in the regulation of inflammation and pain. Additionally, IPD is believed to activate the enzyme 5-lipoxygenase (5-LOX), which is involved in the regulation of inflammation, pain, and immune system responses.
Biochemical and Physiological Effects
The biochemical and physiological effects of IPD are still being studied, however, it has been shown to possess a variety of effects. Specifically, IPD has been shown to possess anti-inflammatory, analgesic, and immunomodulatory effects. In addition, IPD has been shown to possess anti-oxidant, anti-tumor, and anti-angiogenic effects. Furthermore, IPD has been shown to possess neuroprotective and cardioprotective effects.
Advantages and Limitations for Lab Experiments
IPD is a valuable synthetic compound due to its unique properties, which make it an effective catalyst for a variety of reactions. The advantages of using IPD in laboratory experiments include its low cost, its ease of synthesis, and its ability to catalyze a variety of reactions. Additionally, IPD is relatively stable and can be stored for extended periods of time without degradation. The limitations of using IPD in laboratory experiments include its low solubility in organic solvents, which can make it difficult to dissolve and use in certain reactions. Additionally, IPD is a relatively reactive compound and can easily react with other compounds in the reaction mixture, which can lead to undesired side reactions.
Future Directions
IPD is a valuable synthetic compound due to its unique properties, which enable it to act as an effective catalyst for a variety of reactions. As such, there are a number of potential future directions for IPD research. One potential future direction is the development of new and improved synthesis methods for IPD, as well as the development of new and improved catalysts for IPD-catalyzed reactions. Additionally, further research into the biochemical and physiological effects of IPD could lead to the development of new and improved therapeutic agents based on IPD. Finally, further research into the structure and reactivity of IPD could lead to the development of new and improved materials based on IPD.
Synthesis Methods
IPD is synthesized by a variety of methods, including the reduction of indenylpyrimidine-2,4-diamine with sodium borohydride, the reaction of indenylpyrimidine-2,4-diamine with a Grignard reagent, and the reaction of indenylpyrimidine-2,4-diamine with an organozinc compound. The most commonly used synthesis method is the reduction of indenylpyrimidine-2,4-diamine with sodium borohydride. This method involves the addition of a solution of sodium borohydride to a solution of indenylpyrimidine-2,4-diamine in an organic solvent, such as ethanol. The reaction is then heated to a temperature of approximately 60°C for several hours. Upon completion of the reaction, the resulting IPD is isolated by filtration and recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N2-(2,3-dihydro-1H-inden-5-yl)pyrimidine-2,4-diamine involves the reaction of 2,3-dihydro-1H-indene-5-carboxylic acid with guanidine to form the intermediate 2,3-dihydro-1H-inden-5-ylguanidine. This intermediate is then reacted with 2-bromo-4-nitroaniline to form the final product.", "Starting Materials": [ "2,3-dihydro-1H-indene-5-carboxylic acid", "guanidine", "2-bromo-4-nitroaniline" ], "Reaction": [ "Step 1: React 2,3-dihydro-1H-indene-5-carboxylic acid with guanidine in the presence of a coupling agent such as EDCI or HATU to form 2,3-dihydro-1H-inden-5-ylguanidine.", "Step 2: React 2,3-dihydro-1H-inden-5-ylguanidine with 2-bromo-4-nitroaniline in the presence of a base such as potassium carbonate or sodium hydride to form N2-(2,3-dihydro-1H-inden-5-yl)pyrimidine-2,4-diamine.", "Step 3: Purify the final product by recrystallization or column chromatography." ] } | |
CAS RN |
1714768-97-4 |
Product Name |
N2-(2,3-dihydro-1H-inden-5-yl)pyrimidine-2,4-diamine |
Molecular Formula |
C13H14N4 |
Molecular Weight |
226.3 |
Purity |
95 |
Origin of Product |
United States |
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